Cas no 637-91-2 (Pivalaldehyde oxime)

Pivalaldehyde oxime (C6H13NO) is a versatile organic compound characterized by its oxime functional group attached to a pivalaldehyde backbone. This structure imparts stability and reactivity, making it valuable in organic synthesis, particularly as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered tert-butyl group enhances resistance to degradation, improving shelf life and handling. Pivalaldehyde oxime is also utilized in coordination chemistry as a ligand due to its ability to form stable complexes with metal ions. The compound’s high purity and consistent performance make it a reliable choice for research and industrial applications requiring precise chemical transformations.
Pivalaldehyde oxime structure
Pivalaldehyde oxime structure
Product Name:Pivalaldehyde oxime
CAS No:637-91-2
MF:C5H11NO
MW:101.146941423416
MDL:MFCD00160762
CID:39359
PubChem ID:9576954
Update Time:2025-06-08

Pivalaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • Pivalaldehyde oxime
    • 2,2-Dimethyl-propanal oxime
    • N-(2,2-Dimethylpropylidene)hydroxylamine
    • (NE)-N-(2,2-dimethylpropylidene)hydroxylamine
    • 2,2-dimethyl-propionaldehyde oxime
    • AR2360
    • pivalaldehyde-oxime
    • pivalaldoxime
    • pivaldehyde oxide
    • Pivalinaldehyd-oxim
    • Propanal,2,2-dimethyl-,oxime
    • trimethylacetaldehyde oxime
    • CS-0368307
    • OEFVJAZWSLPDEP-GQCTYLIASA-N
    • AS-45338
    • Propanal, 2,2-dimethyl-, oxime
    • SCHEMBL4851111
    • Pivalaldehyde, oxime
    • MFCD00160762
    • 637-91-2
    • EN300-7190675
    • 10341-66-9
    • trimethylacetaldoxime
    • SCHEMBL1269042
    • 2,2-Dimethylpropanal oxime
    • (1E)-2,2-Dimethylpropanal oxime
    • MDL: MFCD00160762
    • Inchi: 1S/C5H11NO/c1-5(2,3)4-6-7/h4,7H,1-3H3/b6-4+
    • InChI Key: OEFVJAZWSLPDEP-GQCTYLIASA-N
    • SMILES: O/N=C/C(C)(C)C

Computed Properties

  • Exact Mass: 101.08400
  • Monoisotopic Mass: 101.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 70.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59000
  • LogP: 1.49250

Pivalaldehyde oxime Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Pivalaldehyde oxime Pricemore >>

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